4-((naphthalen-1-ylmethyl)thio)-1-((tetrahydrofuran-2-yl)methyl)-5,6,7,8-tetrahydroquinazolin-2(1H)-one

• IUPAC Name: 4-(naphthalen-1-ylmethylsulfanyl)-1-(oxolan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-2-one
• InChI: InChI=1S/C24H26N2O2S/c27-24-25-23(29-16-18-9-5-8-17-7-1-2-11-20(17)18)21-12-3-4-13-22(21)26(24)15-19-10-6-14-28-19/h1-2,5,7-9,11,19H,3-4,6,10,12-16H2
• InChI Key: BEIDSBNDSDZYRY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=O)N2CC3CCCO3)SCC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H26N2O2S
• Molecular Weight: 406.5 g/mol
• CAS No.: 899993-61-4

Description

4-((naphthalen-1-ylmethyl)thio)-1-((tetrahydrofuran-2-yl)methyl)-5,6,7,8-tetrahydroquinazolin-2(1H)-one is a useful research compound. Its molecular formula is C24H26N2O2S and its molecular weight is 406.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis Techniques and Structural Insights : The synthesis of structurally complex compounds often involves multi-step reactions that provide insight into the chemical properties and potential applications of the synthesized molecules. For example, the synthesis and structural analysis of 2-methyl-6-oxo-7,8-dihydrospiro(benzo[h]-triazolo[3,4-b]quinazoline-7,1′-cyclopentane) demonstrated techniques for constructing molecules with potential pharmacological properties (Markosyan et al., 2000).

Photophysical Studies

• Photophysics of Dihydroquinazolinone Derivatives : Experimental and theoretical studies on dihydroquinazolinone derivatives, including photophysical properties and intramolecular charge transfer characteristics, provide foundational knowledge for designing molecules with specific optical properties. These studies highlight the potential of such compounds in the development of photodynamic therapy agents or optical materials (Pannipara et al., 2017).

Molecular Docking and SAR Analysis

• Ultrasonic Synthesis, DFT, and Molecular Docking : The synthesis of 3-(Naphthalen-1-yl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one and its derivatives under ultrasonic irradiation showcased efficient synthesis methods. Theoretical calculations and molecular docking studies with these compounds against target proteins suggest potential applications in designing molecules with specific biological activities (Mohammed et al., 2021).

Anticancer Research

• Novel Anticancer Agents : The design and synthesis of thioaryl naphthylmethanone oxime ether analogs as novel anticancer agents, which displayed potent cytotoxicity against various cancer cell lines, illustrate the potential therapeutic applications of structurally complex molecules. These compounds have been shown to induce apoptosis and inhibit cancer cell migration and invasion, highlighting their relevance in anticancer research (Chakravarti et al., 2014).

Enantioselective Catalysis

• Catalysis and Synthesis : Research on cationic rhodium complexes of 2-phenylquinazolin-4-yl-2-(diphenylphosphino)naphthalene catalyzing the hydroboration of olefins with high yields and enantioselectivity demonstrates the utility of complex molecules in catalysis and synthetic chemistry, potentially opening avenues for the synthesis of chiral pharmaceuticals (McCarthy et al., 2000).